Cas no 52354-78-6 (acetic acid;(1R,2R)-cyclooctane-1,2-diol)

acetic acid;(1R,2R)-cyclooctane-1,2-diol structure
52354-78-6 structure
Product Name:acetic acid;(1R,2R)-cyclooctane-1,2-diol
CAS No:52354-78-6
MF:C10H20O4
MW:204.263403892517
CID:2843392
PubChem ID:71442112
Update Time:2025-04-21

acetic acid;(1R,2R)-cyclooctane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 52354-78-6
    • DTXSID80851017
    • Acetic acid--(1R,2R)-cyclooctane-1,2-diol (1/1)
    • acetic acid;(1R,2R)-cyclooctane-1,2-diol
    • Inchi: 1S/C8H16O2.C2H4O2/c9-7-5-3-1-2-4-6-8(7)10;1-2(3)4/h7-10H,1-6H2;1H3,(H,3,4)/t7-,8-;/m1./s1
    • InChI Key: LYEBMCDLPSJQIZ-SCLLHFNJSA-N
    • SMILES: O[C@@H]1CCCCCC[C@H]1O.OC(C)=O

Computed Properties

  • Exact Mass: 204.13615911Da
  • Monoisotopic Mass: 204.13615911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 112
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8Ų
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